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For Researchers, Scientists, and Drug Development Professionals
Introduction

Promethium-145 (Pm-145) is a radioactive isotope of the element promethium with a half-life
of 17.7 years.[1] It decays primarily through electron capture to Neodymium-145, emitting a
spectrum of low-energy X-rays and gamma photons.[1] Due to its radioactivity, the handling of
Pm-145 requires stringent safety protocols to minimize radiation exposure to personnel and
prevent environmental contamination. These application notes provide a comprehensive guide
to the safe handling of Promethium-145 in a laboratory setting, including detailed experimental
protocols and safety procedures.

Radiological Data for Promethium-145

A thorough understanding of the radiological properties of Promethium-145 is essential for
developing a robust safety plan.
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Property Value Reference
Half-life 17.7 years [1]

Primary Decay Mode Electron Capture [1]

Decay Product Neodymium-145 (Stable)

) o Auger electrons, X-rays, and
Emitted Radiations
low-energy gamma rays

Mean Photon Energy ~39.6 keV

Specific Gamma Ray Constant  0.089 R-cm2/mCi-hr

Oral: 400 uCi; Inhalation: 500
Annual Limit on Intake (ALI) UCi (for oxides, hydroxides -
Class W)

Shielding Requirements

The primary radiation hazard from Promethium-145 is exposure to low-energy X-rays and
gamma photons. Additionally, the interaction of any emitted beta particles with high atomic
number (high-Z) materials can produce secondary X-rays known as Bremsstrahlung.
Therefore, a dual shielding approach is recommended.

Shielding Material Purpose Recommended Thickness

) To shield any low-energy beta
Low-Z Material (e.g., ) o )
) ) particles and minimize 0.25 inches (6.35 mm)
Plexiglas/Acrylic) )
Bremsstrahlung production.

To attenuate the primary X-
High-Z Material (e.g., Lead) rays, gamma rays, and any See table below

Bremsstrahlung produced.

Lead Shielding for Promethium-145 Photon Emissions (~40 keV)
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Shielding Thickness Attenuation
Half-Value Layer (HVL) ~0.1 mm
Tenth-Value Layer (TVL) ~0.3 mm

A standard lead pig or lead bricks of 1-2 inches (2.5-5 cm) in thickness are more than sufficient
for shielding typical laboratory quantities of Promethium-145.

Experimental Protocols

Adherence to the following protocols is mandatory for all personnel handling Promethium-145.

General Laboratory Safety Procedures

o Designated Areas: All work with Promethium-145 must be conducted in a designated and
properly labeled radioactive materials area.

o Personal Protective Equipment (PPE): At a minimum, a lab coat, safety glasses, and two
pairs of disposable gloves must be worn at all times when handling Promethium-145.

o Contamination Control: Work surfaces should be covered with absorbent, plastic-backed
paper. All equipment used for handling Promethium-145 should be dedicated and clearly
labeled.

» No Eating or Drinking: Eating, drinking, smoking, and the application of cosmetics are strictly
prohibited in the designated radioactive materials area.

o Dosimetry: All personnel working with Promethium-145 must wear appropriate dosimeters
(e.g., whole-body and ring dosimeters) to monitor their radiation exposure.

Receipt and Storage of Promethium-145

» Notification: The Radiation Safety Officer (RSO) must be notified immediately upon receipt of
any radioactive material.

 Inspection: The package should be visually inspected for any signs of damage or leakage.
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Wipe Test: A wipe test of the external package surface must be performed to check for
removable contamination.

Opening: The package should be opened in a designated area, preferably within a fume
hood.

Storage: The primary vial containing Promethium-145 must be stored in a labeled, shielded
container (e.g., lead pig). The storage location must be a secured area, such as a locked
refrigerator or cabinet, and clearly marked with the universal radiation symbol and
information about the isotope, activity, and date.

Handling and Experimental Procedures

Preparation: Before starting any experiment, ensure that all necessary materials, including
shielding, handling tools (tongs, forceps), and waste containers, are readily available.

Shielding: Place the stock vial of Promethium-145 in a shielded container on a tray lined
with absorbent paper. Use portable shields to minimize exposure during manipulations.

Aliquoting: When preparing dilutions or aliquots, work expeditiously to minimize exposure
time. Use remote handling tools whenever possible.

Monitoring: Use a survey meter (e.g., a pancake Geiger-Mdller detector) to monitor for
contamination on gloves, work surfaces, and equipment frequently during the procedure.

Post-Experiment Survey: After completing the experiment, conduct a thorough survey of the
work area, equipment, and yourself for any contamination.

Radioactive Waste Management

Due to its long half-life, Promethium-145 waste cannot be decayed in storage and must be

disposed of through a licensed radioactive waste vendor.

Segregation: Radioactive waste must be segregated at the point of generation into the
following categories:

o Dry Solid Waste: Gloves, absorbent paper, plasticware, etc.
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o Liquid Waste: Aqueous and organic solutions.

o Sharps Waste: Needles, syringes, Pasteur pipettes, etc.

Containers: Use only approved, labeled containers for each waste stream. Containers for
long-lived isotopes are typically color-coded (e.g., yellow) and must be clearly labeled with
the isotope, activity, and date.[2]

Shielding: Waste containers should be appropriately shielded to keep the external radiation
levels as low as reasonably achievable (ALARA).

Disposal Request: When a waste container is full, submit a radioactive waste pickup request
to your institution's Radiation Safety Office.

Emergency Procedures: Radioactive Spill

In the event of a radioactive spill, the following steps should be taken immediately:

STOP: Stop all work.

WARN: Notify all personnel in the immediate area of the spill.
CONFINE: Cover the spill with absorbent paper to prevent its spread.
ISOLATE: Secure the area and prevent entry.

MINIMIZE EXPOSURE: Evacuate the immediate area, if necessary. Remove and bag any
contaminated clothing.

REPORT: Notify the Radiation Safety Officer immediately.

DECONTAMINATE: Under the guidance of the RSO, decontaminate the affected area and
personnel.

Visualizations

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.ecfr.gov/current/title-10/chapter-I/part-20
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHH ey e o

Preparation

Don PPE
Prepare Designated Area

Set Up Shielding

Prepare Waste Containers

lling

Retrieve Pm-145 from Storage

Perform Aliquoting/Experiment

Duriillg Experiment

Cleanup & Disposal

Monitor for Contamination

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Radioactive Spill Occurs

STOP Work

l

WARN Others

l

CONFINE the Spill

l

ISOLATE the Area

l

REPORT to RSO

Personnel Actions

If clothing is contaminated If skin is contaminated

Wash Contaminated Skin

:

Await RSO Guidance

Remove Contaminated Clothing

Decontaminate Under RSO Supervision

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1200467?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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